Cas no 1075-12-3 (7-Fluoroisoquinoline)

7-Fluoroisoquinoline structure
Product Name:7-Fluoroisoquinoline
CAS No:1075-12-3
Molecular Formula:C9H6FN
Molecular Weight:147.1490
MDL:MFCD11226905
CID:1026402
PubChem ID:20493452
7-Fluoroisoquinoline Properties
Names and Identifiers
-
- 7-Fluoroisoquinoline
- 7-Fluor-isochinolin
- 7-fluoro-isoquinoline
- AK-54877
- ANW-57695
- KB-249850
- MB09751
- Y5168
- FCH890310
- ST2406567
- AX8216780
- EN300-115016
- SY109167
- DTXSID50608055
- MFCD11226905
- SCHEMBL11144191
- DB-350755
- CS-W006329
- 1075-12-3
- AKOS006325212
- DS-14601
- A895431
- 7-FLUOROISOQUINOLINE
-
- MDL: MFCD11226905
- InChIKey: MVVLUJLORMBHLN-UHFFFAOYSA-N
- Inchi: 1S/C9H6FN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
- SMILES: FC1C([H])=C([H])C2C([H])=C([H])N=C([H])C=2C=1[H]
Computed Properties
- Exact Mass: 147.048427358g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 147.048427358g/mol
- Heavy Atom Count: 11
- Complexity: 138
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 12.9
7-Fluoroisoquinoline Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0092L9-100mg |
7-Fluoroisoquinoline |
1075-12-3 | 98% | 100mg |
$16.00 | 2025-02-24 | |
A2B Chem LLC | AE22461-100mg |
7-Fluoroisoquinoline |
1075-12-3 | 98% | 100mg |
$17.00 | 2024-04-20 | |
Aaron | AR0092TL-100mg |
7-Fluoroisoquinoline |
1075-12-3 | 98% | 100mg |
$10.00 | 2025-01-23 | |
abcr | AB438791-250mg |
7-Fluoroisoquinoline; . |
1075-12-3 | 250mg |
€128.10 | |||
Alichem | A449002449-1g |
7-Fluoroisoquinoline |
1075-12-3 | 98% | 1g |
$273.15 | 2023-09-04 | |
Ambeed | A280482-100mg |
7-Fluoroisoquinoline |
1075-12-3 | 98% | 100mg |
$22.0 | 2025-02-26 | |
Apollo Scientific | PC907907-100mg |
7-Fluoroisoquinoline |
1075-12-3 | >98% | 100mg |
£59.00 | 2025-02-22 | |
Chemenu | CM130473-1g |
7-fluoroisoquinoline |
1075-12-3 | 98% | 1g |
$281 | 2021-08-05 | |
Enamine | EN300-115016-0.05g |
7-fluoroisoquinoline |
1075-12-3 | 95% | 0.05g |
$40.0 | 2023-06-09 | |
eNovation Chemicals LLC | Y0985912-5g |
7-Fluoroisoquinoline |
1075-12-3 | 95% | 5g |
$550 | 2022-09-07 |
7-Fluoroisoquinoline Related Literature
-
Monica Dell'Acqua,Valentina Pirovano,Giorgio Confalonieri,Antonio Arcadi,Elisabetta Rossi,Giorgio Abbiati Org. Biomol. Chem. 2014 12 8019
-
Vitaliy M. Sviripa,Liliia M. Kril,Wen Zhang,Yanqi Xie,Przemyslaw Wyrebek,Larissa Ponomareva,Xifu Liu,Yaxia Yuan,Chang-Guo Zhan,David S. Watt,Chunming Liu Med. Chem. Commun. 2018 9 87
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1075-12-3)7-Fluoroisoquinoline

Purity:99%
Quantity:5g
Price($):286.0